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Compound of Interest

Compound Name: Fmoc-D-Lys(Ivdde)-OH

Cat. No.: B2554789 Get Quote

An In-depth Technical Guide on the Solubility and Stability of Fmoc-D-Lys(Ivdde)-OH in

Common Solvents

For researchers, scientists, and drug development professionals, a thorough understanding of

the physicochemical properties of protected amino acids is paramount for the successful solid-

phase peptide synthesis (SPPS). This guide provides a detailed analysis of the solubility and

stability of Fmoc-D-Lys(Ivdde)-OH, a critical building block for the synthesis of complex

peptides.

Introduction
Fmoc-D-Lys(Ivdde)-OH is a derivative of the amino acid D-lysine, where the alpha-amino

group is protected by a base-labile Fluorenylmethyloxycarbonyl (Fmoc) group, and the side-

chain epsilon-amino group is protected by an orthogonal 1-(4,4-dimethyl-2,6-dioxocyclohex-1-

ylidene)-3-methylbutyl (Ivdde) group. The Ivdde group is a hindered variant of the Dde

protecting group, offering enhanced stability. This orthogonal protection scheme allows for the

selective deprotection of the lysine side chain, enabling site-specific modifications such as

branching, cyclization, or the attachment of labels.

Solubility
The solubility of Fmoc-D-Lys(Ivdde)-OH is a critical factor in ensuring efficient coupling

reactions during SPPS. The compound is generally soluble in polar organic solvents commonly

used in peptide synthesis.
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Qualitative Solubility: Fmoc-D-Lys(Ivdde)-OH is readily soluble in polar organic solvents such

as N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[1][2]

Quantitative Solubility Data:

While comprehensive quantitative solubility data in a wide range of solvents is not extensively

published, the following table summarizes available information and data for structurally similar

compounds to provide a practical reference.

Solvent Reported Solubility Remarks

N,N-Dimethylformamide (DMF)
Clearly soluble (1 mmol in 2

mL)

A common solvent for SPPS,

providing good solubility for

most Fmoc-amino acids.

Dimethyl Sulfoxide (DMSO) Soluble

Often used to dissolve difficult

or aggregated peptides and

protected amino acids.

N-Methyl-2-pyrrolidone (NMP) Expected to be soluble
A common alternative to DMF

in SPPS.

Dichloromethane (DCM) Limited solubility is expected

Generally, Fmoc-amino acids

have lower solubility in less

polar solvents like DCM.

Tetrahydrofuran (THF) Limited solubility is expected

Similar to DCM, solubility is

likely to be lower compared to

highly polar aprotic solvents.

Stability Profile
The stability of the Fmoc and Ivdde protecting groups under various conditions dictates the

strategic planning of the peptide synthesis.

Fmoc Group Stability: The Fmoc group is characterized by its stability in acidic conditions and

its lability towards bases.
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Condition Stability

Acidic (e.g., TFA) Stable.[1][3][4]

Basic (e.g., Piperidine)

Labile. Typically removed with 20% piperidine in

DMF. The half-life in this solution is

approximately 6 seconds.

Hydrazine Labile.

Ivdde Group Stability: The Ivdde group offers orthogonal stability, being resistant to the

conditions used for Fmoc group removal.

Condition Stability

Acidic (e.g., TFA) Stable.

Basic (e.g., Piperidine)

Generally stable, significantly more so than the

Dde group, and less prone to migration.

However, some studies suggest it may not be

completely stable to repeated piperidine

treatments during the synthesis of long

sequences.

Hydrazine
Labile. Selectively cleaved by a solution of

hydrazine in DMF.

Hydroxylamine Labile.

Storage Stability: For long-term storage, it is recommended to keep Fmoc-D-Lys(Ivdde)-OH in

a cool and dry place. Recommended storage temperatures vary by supplier but are generally in

the range of +5 ± 3 °C or -10 to -25°C.

Experimental Protocols
Protocol for Determining Solubility
This protocol outlines a general method for the quantitative determination of the solubility of

Fmoc-D-Lys(Ivdde)-OH in a given solvent using High-Performance Liquid Chromatography
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(HPLC).

Materials:

Fmoc-D-Lys(Ivdde)-OH

Solvents of interest (e.g., DMF, DMSO, NMP)

Analytical balance

Vortex mixer

Thermostatic shaker

Centrifuge

HPLC system with a UV detector (set to detect the Fmoc group, e.g., at 265 nm or 301 nm)

Volumetric flasks and pipettes

Syringe filters (0.22 µm)

Procedure:

Preparation of Standard Solutions:

Accurately prepare a stock solution of Fmoc-D-Lys(Ivdde)-OH of known concentration in

a suitable solvent (e.g., 1 mg/mL in DMF).

From the stock solution, prepare a series of standard solutions of decreasing

concentrations.

Calibration Curve Generation:

Inject the standard solutions into the HPLC system.

Plot the peak area from the chromatograms against the corresponding concentration to

generate a calibration curve.
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Preparation of Saturated Solution:

Add an excess amount of Fmoc-D-Lys(Ivdde)-OH to a known volume of the test solvent

in a vial.

Tightly cap the vial and vortex thoroughly.

Place the vial in a thermostatic shaker at a constant temperature (e.g., 25 °C) for a

sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

Sample Analysis:

Centrifuge the saturated solution to pellet the undissolved solid.

Carefully take an aliquot of the supernatant and filter it through a 0.22 µm syringe filter.

Dilute the filtered solution with a known factor to bring its concentration within the range of

the calibration curve.

Inject the diluted sample into the HPLC and determine its concentration from the

calibration curve.

Calculation of Solubility:

Calculate the concentration of the saturated solution by multiplying the concentration of

the diluted sample by the dilution factor.

Express the solubility in the desired units (e.g., g/L or mol/L).

Protocol for Ivdde Group Deprotection
This protocol describes the on-resin cleavage of the Ivdde protecting group.

Materials:

Peptide-resin containing a Lys(Ivdde) residue

Hydrazine monohydrate
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N,N-Dimethylformamide (DMF)

Shaker vessel

Procedure:

Swell the peptide-resin in DMF.

Prepare a 2% (v/v) solution of hydrazine monohydrate in DMF. For difficult sequences, the

concentration can be increased up to 10%.

Drain the DMF from the resin.

Add the hydrazine solution to the resin (e.g., 10 mL per gram of resin).

Shake the mixture at room temperature. The reaction time can be optimized, with typical

treatments ranging from 3 to 10 minutes.

Drain the deprotection solution.

Repeat the hydrazine treatment 2-3 times to ensure complete removal.

Wash the resin thoroughly with DMF to remove any residual reagents.

Visualizations
Experimental Workflow for Solubility and Stability
Assessment
The following diagram illustrates the logical workflow for assessing the solubility and stability of

Fmoc-D-Lys(Ivdde)-OH.
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Solubility Determination Stability Assessment

Start: Fmoc-D-Lys(Ivdde)-OH and Solvents

Prepare Standard Solutions

Prepare Saturated SolutionGenerate HPLC Calibration Curve

HPLC Analysis of Saturated Solution

Calculate Solubility

Start: Fmoc-D-Lys(Ivdde)-OH in Test Condition

Incubate under Specific Conditions
(Solvent, Temp, Time)

Take Aliquots at Time Points

HPLC Analysis of Aliquots

Quantify Degradation Products

Determine Stability Profile

Click to download full resolution via product page

Caption: Workflow for solubility and stability testing.

Orthogonal Deprotection Strategy
The following diagram illustrates the orthogonal nature of the Fmoc and Ivdde protecting

groups in SPPS.
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Fmoc Deprotection Ivdde Deprotection

Fmoc-D-Lys(Ivdde)-Peptide-Resin

Treat with 20% Piperidine in DMF

Path A

Treat with 2% Hydrazine in DMF
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H2N-D-Lys(Ivdde)-Peptide-Resin

Couple next Fmoc-AA

Fmoc-D-Lys(NH2)-Peptide-Resin

Side-Chain Modification
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Caption: Orthogonal deprotection of Fmoc and Ivdde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2554789#solubility-and-stability-of-fmoc-d-lys-ivdde-
oh-in-common-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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